Hydroxyethylthiamine hydrochloride
Hydroxyethylthiamine hydrochloride
Brand Name:
Vulcanchem
CAS No.:
14707-32-5
VCID:
VC0049366
InChI:
InChI=1S/C14H21N4O2S.2ClH/c1-8-12(4-5-19)21-14(9(2)20)18(8)7-11-6-16-10(3)17-13(11)15;;/h6,9,19-20H,4-5,7H2,1-3H3,(H2,15,16,17);2*1H/q+1;;/p-1
SMILES:
CC1=C(SC(=[N+]1CC2=CN=C(N=C2N)C)C(C)O)CCO.Cl.[Cl-]
Molecular Formula:
C14H22Cl2N4O2S
Molecular Weight:
381.316
Hydroxyethylthiamine hydrochloride
CAS No.: 14707-32-5
Cat. No.: VC0049366
Molecular Formula: C14H22Cl2N4O2S
Molecular Weight: 381.316
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 14707-32-5 |
|---|---|
| Molecular Formula | C14H22Cl2N4O2S |
| Molecular Weight | 381.316 |
| IUPAC Name | 1-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-3-ium-2-yl]ethanol;chloride;hydrochloride |
| Standard InChI | InChI=1S/C14H21N4O2S.2ClH/c1-8-12(4-5-19)21-14(9(2)20)18(8)7-11-6-16-10(3)17-13(11)15;;/h6,9,19-20H,4-5,7H2,1-3H3,(H2,15,16,17);2*1H/q+1;;/p-1 |
| Standard InChI Key | XBVZEQHKSIBGCR-UHFFFAOYSA-M |
| SMILES | CC1=C(SC(=[N+]1CC2=CN=C(N=C2N)C)C(C)O)CCO.Cl.[Cl-] |
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